Cas no 40290-42-4 (1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, sodium salt)

• Product Name: 1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, sodium salt
• CAS No: 40290-42-4
• MF: C₃₈H₇₄NO₁₀P
• MW: 735.968634128571
• CID: 925600
• PubChem ID: 24898170
• Update Time: 2025-10-30

1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, sodium salt Chemical and Physical Properties

Names and Identifiers

• 1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, sodium salt
• COATSOME MS-6060LS (DPPS-Na)
• L-A-PHOSPHATIDYL-L-SERINE, DIPALMITOYL, SODIUM SALT
• 1,2-DIHEXADECANOYL-SN-GLYCERO-3-PHOSPHO-L-SERINE SODIUM SALT
• L-α-Phosphatidyl-L-serine, dipalmitoyl sodium salt
• L-A-PHOSPHATIDYL-L-SERINE, DIPALMITOYL*( C16:0) SODI
• L-ALPHA-PHOSPHATIDYL-L-SERINE, DIPALMITOYL SODIUM SALT
• DPPS
• DPPS, NA
• 16:0-PS, NA
• 16:0 PS (SODIUM SALT)

• MDL： MFCD00466991
• Inchi： 1S/C38H74NO10P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(40)46-31-34(32-47-50(44,45)48-33-35(39)38(42)43)49-37(41)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h34-35H,3-33,39H2,1-2H3,(H,42,43)(H,44,45)/t34-,35+/m1/s1
• InChI Key： KLFKZIQAIPDJCW-GPOMZPHUSA-N
• SMILES： C(O)(=O)[C@@H](N)COP(=O)(O)OC[C@H](OC(=O)CCCCCCCCCCCCCCC)COC(=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 757.48700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 51
• Rotatable Bond Count: 40
• Complexity: 882
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.057±0.06 g/cm3(Predicted)
• Melting Point: 57.9 °C
• Boiling Point: 782.6±70.0 °C(Predicted)
• PSA: 184.32000
• LogP: 9.31510
• Solubility: Not available
• pka: 1.31±0.50(Predicted)

1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, sodium salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H228
• Warning Statement： P210-P370+P378
• Hazardous Material transportation number：UN 3175 4.1 / PGII
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 33-60
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylserines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoserines Phosphatidylserines

Additional information on 1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, sodium salt

Introduction to 1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, sodium salt (CAS No. 40290-42-4)

1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, sodium salt, chemically designated as sodium salt of 1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, is a vital lipid compound that has garnered significant attention in the field of biomedical research and pharmaceutical development. This compound, with the CAS number 40290-42-4, is a synthetic derivative of phosphatidylserine (PS), a crucial phospholipid found in cell membranes. Its unique structural properties and biological functionalities make it an invaluable tool in various scientific applications.

The molecular structure of 1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, sodium salt consists of two palmitoyl chains attached to the sn-glycerol backbone, with a phospho-l-serine headgroup. This configuration imparts specific physicochemical properties that enhance its solubility and stability in aqueous environments, making it particularly useful for formulations requiring precise control over membrane dynamics. The sodium salt form further improves its compatibility with biological systems by neutralizing the negative charge of the phospho-l-serine group.

In recent years, 1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, sodium salt has been extensively studied for its potential applications in drug delivery systems. Its ability to form stable vesicles and liposomes has been exploited to enhance the bioavailability and targeted delivery of therapeutic agents. These lipid-based carriers are particularly effective in encapsulating hydrophobic drugs, protecting them from degradation in biological fluids, and facilitating their transport across biological barriers. The compound's compatibility with cell membranes also allows for efficient cellular uptake, making it an attractive candidate for gene therapy and mRNA delivery systems.

Moreover, 1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, sodium salt has shown promise in the field of regenerative medicine. Research indicates that this compound can promote the differentiation and proliferation of stem cells by modulating cellular signaling pathways. The ability of 1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, sodium salt to mimic natural phospholipids in cell membranes helps create an optimal microenvironment for cell growth and tissue repair. This has significant implications for developing therapies for conditions such as osteoarthritis, spinal cord injuries, and myocardial infarction.

Recent advancements in nanotechnology have further expanded the applications of 1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, sodium salt. Researchers have developed novel nanocarriers based on this compound that can deliver a wide range of bioactive molecules with high precision. These nanocarriers exhibit excellent biocompatibility and can be tailored to target specific tissues or organs. For instance, studies have demonstrated their effectiveness in delivering anticancer agents directly to tumor cells while minimizing side effects on healthy tissues. This approach represents a significant step forward in personalized medicine and precision therapeutics.

The role of 1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, sodium salt in immunomodulation is another area of active research. Phosphatidylserine derivatives have been shown to influence immune cell behavior by interacting with receptors such as CD36 and TLR4. By modulating these pathways, 1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, sodium salt can help regulate immune responses and prevent excessive inflammation. This has potential applications in treating autoimmune diseases such as rheumatoid arthritis and multiple sclerosis.

In conclusion,1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine, sodium salt (CAS No. 40290-42-4) is a multifaceted compound with diverse applications in biomedical research and pharmaceutical development. Its unique structural properties and biological functionalities make it an indispensable tool for drug delivery systems,nanotechnology,and regenerative medicine. As research continues to uncover new applications for this compound,1,2-dipalmitoyl-sn-glycero-3-phospho-l-serine,sodiumsalt holds great promise for advancing therapeutic strategies across various medical disciplines.